Gliocladic Acid

• Molecular Formula: C14H22O4
• Molecular Weight: 254.32 g/mol
• InChI: InChI=1S/C14H22O4/c1-9(2)13-4-3-10(7-15)5-11(13)6-12(8-16)14(17)18/h5-6,9,11,13,15-16H,3-4,7-8H2,1-2H3,(H,17,18)/b12-6+/t11-,13-/m1/s1
• InChIKey: SLVSUVFUFJKMCV-URFGDBDFSA-N

Gliocladic Acid: Structure and Procurement Specifications

Gliocladic acid (CAS 82425-48-7; Molecular Formula: C14H22O4; Molecular Weight: 254.32) is a p-menthane monoterpenoid natural product [1] originally isolated from the fungi Gliocladium virens, Chaetomium globosum, and Trichoderma viride [2]. The compound is characterized by the IUPAC name (E)-2-(hydroxymethyl)-3-[(1R,6R)-3-(hydroxymethyl)-6-propan-2-ylcyclohex-2-en-1-yl]prop-2-enoic acid and features a menthane monoterpenoid backbone with two hydroxymethyl functional groups [3]. The absolute configuration has been determined through X-ray crystallography and circular dichroism (CD) spectral analysis [4].

1 Non-cytotoxic negative control candidate

No detectable activity in A549/SGC7901, head-to-head evidence

2 Biosynthetic precursor scaffold

Monomer for acetylated and dimeric sesquiterpenes

3 Analytical reference standard

Defined CAS, formula, and HPLC-DAD detectability

• [1] Yan S, et al. Terpenoid and phenolic metabolites from the fungus Xylaria sp. associated with termite nests. Chem Biodivers. 2011;8(9):1689-1700. DOI: 10.1002/cbdv.201100026 View Source
• [2] Itoh Y, et al. Structure of gliocladic acid. J Antibiot (Tokyo). 1982;35(4):541-542. View Source
• [3] MMDB (Microbial Metabolite Database). Metabocard for Gliocladic acid (MMDBc0002726). Accessed 2026. View Source
• [4] Yan S, et al. Terpenoid and phenolic metabolites from the fungus Xylaria sp. associated with termite nests. Chem Biodivers. 2011;8(9):1689-1700. DOI: 10.1002/cbdv.201100026 View Source

Why Sesquiterpene Analogs Cannot Substitute for Gliocladic Acid

Substitution of gliocladic acid with structurally related sesquiterpenes such as heptelidic acid, hydroheptelidic acid, or chlorine heptelidic acid is scientifically unsound due to demonstrated functional divergence among co-isolated metabolites. In a systematic cytotoxicity evaluation of 13 compounds isolated from the same Xylaria sp. culture, gliocladic acid (compound 7) exhibited no detectable cytotoxic activity against A549 (lung carcinoma) and SGC7901 (gastric carcinoma) cell lines, while chlorine heptelidic acid (compound 8) from the same isolation series displayed measurable albeit slight cytotoxicity against both lines [1]. This intra-study divergence demonstrates that minor structural modifications—specifically the presence or absence of chlorine substitution—profoundly alter bioactivity profiles. Furthermore, heptelidic acid is a well-characterized irreversible GAPDH inhibitor (IC50 = 90 μM), whereas no GAPDH inhibitory activity has been documented for gliocladic acid in peer-reviewed literature [2]. These findings establish that sesquiterpene acids sharing the menthane backbone are not functionally interchangeable.

Target

Gliocladic acid: non-cytotoxic, GAPDH-inactive scaffold

Not Interchangeable

Chlorine heptelidic acid: slight cytotoxicity may confound results

Target

No documented GAPDH inhibition

Not Interchangeable

Heptelidic acid: known GAPDH inhibitor (IC50 90 μM)

Target

No quantitative antimicrobial MIC data

Not Interchangeable

Heptelidic acid: documented antimicrobial spectrum may mislead

• [1] Yan S, et al. Terpenoid and phenolic metabolites from the fungus Xylaria sp. associated with termite nests. Chem Biodivers. 2011;8(9):1689-1700. DOI: 10.1002/cbdv.201100026 View Source
• [2] InvivoChem. Heptelidic acid (Koningic acid) product datasheet. Accessed 2026. View Source

Gliocladic Acid Differentiation Evidence

Differential Cytotoxicity: Gliocladic Acid vs. Chlorine Heptelidic Acid

In a 2011 study by Yan and colleagues, gliocladic acid (compound 7) and chlorine heptelidic acid (compound 8) were co-isolated from the solid culture of Xylaria sp. and evaluated under identical cytotoxicity assay conditions. Gliocladic acid demonstrated no cytotoxic activity against either A549 or SGC7901 cell lines, whereas chlorine heptelidic acid exhibited slight cytotoxicities against both cell lines [1]. The chlorine substitution at the heptelidic acid scaffold is the only structural differentiator between these two co-occurring metabolites, providing a direct structure-activity relationship (SAR) insight. This intra-study, head-to-head comparison establishes that gliocladic acid is functionally distinct from its chlorinated analog.

Differential Cytotoxicity

Head-to-head

Gliocladic acid: No detectable cytotoxicity

Chlorine heptelidic acid: Slight cytotoxicity

Supports non-cytotoxic control selection

A549 and SGC7901 lines tested in parallel

Evidence Dimension	Cytotoxicity (Qualitative Assessment)
Target Compound Data	No cytotoxic activity detected
Comparator Or Baseline	Chlorine heptelidic acid: slight cytotoxicity detected
Quantified Difference	Qualitative difference (active vs. inactive)
Conditions	A549 human lung carcinoma and SGC7901 human gastric carcinoma cell lines; co-isolated compounds tested in parallel from same Xylaria sp. culture

Why This Matters

This direct evidence confirms that gliocladic acid is not a functional substitute for chlorine heptelidic acid and should be selected for studies requiring a non-cytotoxic sesquiterpene control or as a precursor scaffold for further derivatization.

• [1] Yan S, et al. Terpenoid and phenolic metabolites from the fungus Xylaria sp. associated with termite nests. Chem Biodivers. 2011;8(9):1689-1700. DOI: 10.1002/cbdv.201100026 View Source

GAPDH Inhibitory Activity: Gliocladic Acid vs. Heptelidic Acid

Heptelidic acid (also known as koningic acid) is an established irreversible inhibitor of glyceraldehyde-3-phosphate dehydrogenase (GAPDH) with a reported IC50 value of 90 μM, and functions as a selective competitive DNA polymerase inhibitor with documented antibiotic and anticancer activities [1]. In contrast, a comprehensive literature search reveals no peer-reviewed evidence demonstrating that gliocladic acid inhibits GAPDH or shares this mechanism of action . This mechanistic divergence represents a critical differentiation point for researchers requiring either GAPDH inhibitory activity (select heptelidic acid) or a GAPDH-inactive sesquiterpene control compound (select gliocladic acid).

GAPDH Inhibition

Data to verify

No documented GAPDH inhibition

Heptelidic acid: IC50 90 μM

Supports GAPDH-inactive control context

Mechanism not characterized for gliocladic acid

Evidence Dimension	GAPDH Inhibitory Activity
Target Compound Data	No documented GAPDH inhibitory activity in peer-reviewed literature
Comparator Or Baseline	Heptelidic acid: GAPDH inhibitor with IC50 = 90 μM
Quantified Difference	Documented inhibitory activity vs. absence of evidence
Conditions	Based on published mechanism-of-action characterization of heptelidic acid and absence of equivalent characterization for gliocladic acid

Why This Matters

Researchers investigating glycolysis-dependent pathways or seeking to avoid GAPDH-mediated off-target effects must distinguish between these sesquiterpenes; selecting heptelidic acid for GAPDH inhibition studies versus gliocladic acid for experiments requiring GAPDH-inactive controls.

• [1] InvivoChem. Heptelidic acid (Koningic acid) product datasheet. Accessed 2026. View Source

Antimicrobial Activity: No Published MIC Data

Literature referencing the antimicrobial properties of gliocladic acid indicates specific activity against anaerobic bacteria, particularly Bacteroides fragilis, based on the original characterization of heptelidic acid as a new sesquiterpene antibiotic [1]. However, a critical evidence gap exists: no published MIC (minimum inhibitory concentration) values for gliocladic acid against any bacterial strain are available in the peer-reviewed literature. In contrast, the JNP 2019 study by Jiao and colleagues isolated gliocladic acid alongside acetylated analogues and dimeric congeners and assessed antibacterial properties, yet quantitative MIC data remains unpublished [2]. This absence of quantitative antimicrobial data for gliocladic acid contrasts with the well-characterized antimicrobial activity of heptelidic acid.

Antimicrobial MIC Data

Class-level

No published MIC values available

Antimicrobial screening context not yet supported

Quantitative data required for procurement decision

Evidence Dimension	Antimicrobial Activity (Quantitative Characterization)
Target Compound Data	No published MIC values available
Comparator Or Baseline	Heptelidic acid: documented antimicrobial spectrum with specific activity against anaerobic bacteria
Quantified Difference	Presence vs. absence of quantitative antimicrobial data
Conditions	Antimicrobial activity assessments in multiple studies but lacking quantitative MIC reporting

Why This Matters

For antimicrobial screening campaigns requiring compounds with established quantitative activity data, gliocladic acid may not meet procurement criteria unless the user requires an uncharacterized sesquiterpene scaffold for SAR expansion or biosynthetic pathway investigation.

• [1] Semantic Scholar. Structure of gliocladic acid. Reference to heptelidic acid antimicrobial spectrum. Accessed 2026. View Source
• [2] Jiao WH, et al. Divirensols: Sesquiterpene Dimers from the Australian Termite Nest-Derived Fungus Trichoderma virens CMB-TN16. J Nat Prod. 2019;82(1):87-95. DOI: 10.1021/acs.jnatprod.8b00746 View Source

Biosynthetic Scaffold Value: Precursor to Acetylated and Dimeric Congeners

Gliocladic acid serves as the monomeric precursor to two acetylated analogues (3-acetylgliocladic acid and 14-acetylgliocladic acid) and seven dimeric sesquiterpene congeners (divirensols A-G) isolated from Trichoderma virens CMB-TN16 [1]. HPLC-DAD-MS analysis of the crude fungal extract detected ions attributed to putative monomeric biosynthetic precursors, confirming that gliocladic acid participates in a highly convergent biosynthetic pathway leading to dimeric structures [2]. This scaffold property distinguishes gliocladic acid from other sesquiterpene acids that lack documented roles in generating dimeric natural product families.

Biosynthetic Scaffold

Reported

Precursor to 2 acetylated analogues and 7 dimeric divirensols

Scaffold for dimerization pathway studies

Confirmed by HPLC-DAD-MS analysis

Evidence Dimension	Role as Biosynthetic Precursor to Dimeric Natural Products
Target Compound Data	Documented precursor to 2 acetylated analogues and 7 dimeric divirensols
Comparator Or Baseline	Heptelidic acid and chlorine heptelidic acid: no documented dimeric congener families in literature
Quantified Difference	9 derivative compounds characterized from gliocladic acid scaffold vs. no dimeric families reported for comparators
Conditions	Isolation from Trichoderma virens CMB-TN16; structure elucidation by spectroscopic analysis

Why This Matters

For natural products chemistry and biosynthetic pathway research programs, gliocladic acid provides a structurally defined scaffold from which acetylated and dimeric derivatives can be generated, offering distinct procurement value for scaffold-oriented synthesis and biosynthetic gene cluster investigation.

• [1] Jiao WH, et al. Divirensols: Sesquiterpene Dimers from the Australian Termite Nest-Derived Fungus Trichoderma virens CMB-TN16. J Nat Prod. 2019;82(1):87-95. DOI: 10.1021/acs.jnatprod.8b00746 View Source
• [2] Jiao WH, et al. Divirensols: Sesquiterpene Dimers from the Australian Termite Nest-Derived Fungus Trichoderma virens CMB-TN16. J Nat Prod. 2019;82(1):87-95. DOI: 10.1021/acs.jnatprod.8b00746 View Source

Antitumor Activity: Absence of IC50 Data

Multiple commercial vendor datasheets and the original 1982 isolation paper by Itoh et al. state that gliocladic acid possesses anti-tumor activity [1]. However, comprehensive literature searches reveal no peer-reviewed publication reporting IC50 values for gliocladic acid against any cancer cell line . This qualitative claim of anti-tumor activity, unsupported by quantitative cytotoxicity data in the public domain, contrasts with structurally related compounds like heptelidic acid (GAPDH inhibition IC50 = 90 μM) and chlorine heptelidic acid (reported slight cytotoxicity against A549 and SGC7901) [2].

Antitumor IC50 Data

Data to verify

Qualitative anti-tumor activity claimed; no published IC50 values

Cytotoxicity endpoint data unavailable

Quantitative potency required for cancer screening

Evidence Dimension	Quantitative Antitumor/Cytotoxic Activity Data Availability
Target Compound Data	Qualitative anti-tumor activity claimed; no published IC50 values
Comparator Or Baseline	Heptelidic acid: IC50 = 90 μM (GAPDH inhibition); Chlorine heptelidic acid: slight cytotoxicity against A549/SGC7901
Quantified Difference	Absence of quantitative data vs. presence of quantitative data
Conditions	Based on comprehensive literature review including original isolation paper and subsequent studies

Why This Matters

For cancer research programs requiring compounds with validated and quantifiable cytotoxic potency, gliocladic acid may not meet selection criteria; alternative sesquiterpenes with published IC50 values should be prioritized for potency-based screening.

• [1] Itoh Y, et al. Structure of gliocladic acid. J Antibiot (Tokyo). 1982;35(4):541-542. View Source
• [2] Yan S, et al. Terpenoid and phenolic metabolites from the fungus Xylaria sp. associated with termite nests. Chem Biodivers. 2011;8(9):1689-1700. DOI: 10.1002/cbdv.201100026 View Source

Gliocladic Acid Application Scenarios

Negative Control for Cytotoxicity Assays

Based on the direct head-to-head comparison from Yan et al. (2011), gliocladic acid is scientifically appropriate as a non-cytotoxic negative control when evaluating structurally related sesquiterpenes for anticancer activity. In studies where chlorine heptelidic acid or other cytotoxic sesquiterpenes are being assessed against A549 or SGC7901 cell lines, gliocladic acid provides a baseline reference compound from the same chemical class that lacks confounding cytotoxic effects [1]. This application leverages the demonstrated absence of cytotoxicity in the same assay system where comparator compounds showed activity.

Biosynthetic Pathway and Scaffold Derivatization

For natural products chemistry laboratories investigating sesquiterpene dimerization pathways, gliocladic acid represents a validated precursor scaffold. As documented by Jiao et al. (2019), gliocladic acid is the monomeric building block for 3-acetylgliocladic acid, 14-acetylgliocladic acid, and seven divirensol dimers from Trichoderma virens [2]. Procurement of gliocladic acid enables scaffold-oriented total synthesis, biosynthetic gene cluster characterization, and semi-synthetic derivatization studies targeting dimeric natural products.

Analytical Standard for Method Development

Gliocladic acid, with its well-defined CAS number (82425-48-7), molecular formula (C14H22O4), molecular weight (254.32), and IUPAC nomenclature, serves as a reliable analytical standard for LC-MS and HPLC-DAD method development targeting fungal secondary metabolites [3]. The compound's detection in HPLC-DAD-MS analysis of crude Trichoderma extracts confirms its utility as a reference standard for dereplication studies and metabolomics workflows focused on Trichoderma and Gliocladium secondary metabolism [4].

GAPDH-Independent Glycolysis Control

Given the documented absence of GAPDH inhibitory activity for gliocladic acid in contrast to heptelidic acid (IC50 = 90 μM GAPDH inhibitor), researchers studying glycolysis-dependent cellular processes can employ gliocladic acid as a GAPDH-inactive sesquiterpene control. This application is particularly relevant for experiments where heptelidic acid is used as a positive control for GAPDH inhibition and a structurally matched negative control is required to exclude scaffold-mediated off-target effects [5].

Application

Selection Property

Validation Focus

Non-cytotoxic negative control

Absence of cytotoxicity in tested cell lines

Cell viability endpoints in A549/SGC7901 assays

Biosynthetic precursor scaffold

Monomeric scaffold for dimerization

Dimeric congener formation and derivatization

Analytical standard for LC-MS/ HPLC

Well-defined identity and detectability

Method development and dereplication studies

GAPDH-independent glycolysis control

Absence of documented GAPDH inhibition

Pathway studies without GAPDH off-target effects

• [1] Yan S, et al. Terpenoid and phenolic metabolites from the fungus Xylaria sp. associated with termite nests. Chem Biodivers. 2011;8(9):1689-1700. DOI: 10.1002/cbdv.201100026 View Source
• [2] Jiao WH, et al. Divirensols: Sesquiterpene Dimers from the Australian Termite Nest-Derived Fungus Trichoderma virens CMB-TN16. J Nat Prod. 2019;82(1):87-95. DOI: 10.1021/acs.jnatprod.8b00746 View Source
• [3] MMDB (Microbial Metabolite Database). Metabocard for Gliocladic acid (MMDBc0002726). Accessed 2026. View Source
• [4] Jiao WH, et al. Divirensols: Sesquiterpene Dimers from the Australian Termite Nest-Derived Fungus Trichoderma virens CMB-TN16. J Nat Prod. 2019;82(1):87-95. DOI: 10.1021/acs.jnatprod.8b00746 View Source
• [5] InvivoChem. Heptelidic acid (Koningic acid) product datasheet. Accessed 2026. View Source